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Compound of Interest

Compound Name: (2)-3-Nonen-1-ol

Cat. No.: B047808

An In-Depth Technical Guide to (Z)-3-Nonen-1-ol (CAS: 10340-23-5)

Chemical Identification and Nomenclature

(Z2)-3-Nonen-1-ol, registered under CAS number 10340-23-5, is an organic compound
classified as a fatty alcohol.[1] Fatty alcohols are aliphatic alcohols that consist of a chain of at
least six carbon atoms.[1] This compound is also known by several synonyms, including cis-3-
Nonen-1-ol.[2] It is recognized for its characteristic fresh, waxy, green, and melon-like aroma
and is utilized as a flavoring and fragrance agent.[2][3][4] The Joint FAO/WHO Expert
Committee on Food Additives (JECFA) has evaluated its use as a flavouring agent and
concluded there is no safety concern at current intake levels.[2]
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Identifier Value

CAS Number 10340-23-5[5]

IUPAC Name (32)-non-3-en-1-0l[2]

Synonyms cis-3-Nonen-1-ol, (Z)-Non-3-en-1-ol, (32)-3-

Nonen-1-o0l[2][5]

Molecular Formula CoH1s0[5]
Molecular Weight 142.24 g/mol [2]
InChl Key IFTBJDZSLBRRMC-SREVYHEPSA-NI[5]

Canonical SMILES

CCCCC/C=C\CCO[?2]

FEMA Number 4412[2]
JECFA Number 2177[2][6]
EC Number 233-735-2[2]

Physicochemical Properties

(Z)-3-Nonen-1-ol is a colorless, clear liquid at room temperature.[2][3] It is soluble in alcohol

and chloroform but insoluble in water.[6][7]
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Property Value Source
Appearance Clear colourless liquid [2]
Odor Fresh, waxy, green, melon, B4
mushroom aroma

Boiling Point 107-109 °C at 20 mm Hg [31[6]
Melting Point -7 °C (estimate) [61[7]
Density 0.843 g/mL at 25 °C [3][6]
Flash Point 144 °F / 62.22 °C [6][8]
Refractive Index n20/D 1.45 [3]1[6]
Water Solubility Insoluble [3][6]
logP 3.21-3.46 [1][4]

Vapor Pressure

0.0738 mmHg at 25 °C

[4][6]

Spectroscopic Data

Spectroscopic information is crucial for the unambiguous identification and characterization of

(Z)-3-Nonen-1-ol. Data is available across various public databases.

Spectroscopy Type

Key Features

Mass Spectrometry (GC-MS)

NIST library entries show prominent peaks (m/z)
at 55, 68, and 41.[2]

13C NMR

Spectral data is available from repositories such
as Wiley-VCH GmbH.[2]

1H NMR

Data available in spectral databases.[9][10]

Infrared (IR) Spectroscopy

FTIR spectra are available, for instance, from a
Bruker Tensor 27 FT-IR instrument.[2][9][10]

Biological Activity and Applications
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While extensively used in the flavor and fragrance industry, (Z)-3-Nonen-1-ol has also been
investigated for its biological properties, which may be of interest to drug development
professionals.[8]

Antibacterial and Quorum Sensing Inhibition

Research has shown that (Z)-3-Nonen-1-ol is among several essential oil compounds
evaluated for antibacterial and quorum sensing (QS) properties.[11] One study demonstrated
that it could inhibit the production of violacein pigment in Chromobacterium violaceum, which is
a common model for studying QS inhibition.[11] This suggests potential as a QS inhibitor, a
therapeutic strategy that aims to disrupt bacterial communication and virulence rather than
directly killing the bacteria, potentially reducing the pressure for antibiotic resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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